Cas no 1234616-68-2 (tert-butyl N-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate
• CAS No: 1234616-68-2
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• MDL: MFCD17214344
• CID: 1003412
• PubChem ID: 57415850
• Update Time: 2025-11-01

tert-butyl N-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 3-(Boc-aMinoMethyl)-1-Methyl-2(1H)-pyridinone
• tert-Butyl N-[(1-Methyl-2-oxo-pyridin-3-yl)Methyl]carbaMate
• tert-Butyl N-[(1-Methyl-2-oxo-3-pyridyl)Methyl]carbaMate
• tert-butyl N-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate
• tert-Butyl ((1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)carbamate
• tert-Butyl N-[(1-Methyl-2-oxo-pyridin-3-yl)Methyl]carbaMate;tert-Butyl N-[(1-Methyl-2-oxo-3-pyridyl)Methyl]carbaMate
• tert-butyl N-[(1-methyl-2-oxopyridin-3-yl)methyl]carbamate
• SY098583
• 3-(Boc-aminomethyl)-1-met...
• J-524800
• 1234616-68-2
• AS-33665
• tert-Butyl [(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate
• CS-0048045
• W-205173
• A890725
• MFCD17214344
• DB-023383
• DTXSID80725542
• 3-[(Boc-amino)methyl]-1-methylpyridin-2(1H)-one
• tert-Butyl((1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)carbamate
• Carbamic acid, N-[(1,2-dihydro-1-methyl-2-oxo-3-pyridinyl)methyl]-, 1,1-dimethylethyl ester
• AKOS015949519

• MDL： MFCD17214344
• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(16)13-8-9-6-5-7-14(4)10(9)15/h5-7H,8H2,1-4H3,(H,13,16)
• InChI Key： POHFPUIVQAHADU-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=CN(C)C1=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 417.7±28.0 °C at 760 mmHg
• Flash Point: 206.4±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-butyl N-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on tert-butyl N-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate

Introduction to tert-butyl N-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate (CAS No: 1234616-68-2)

Tert-butyl N-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate, identified by the Chemical Abstracts Service Number (CAS No) 1234616-68-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of bioactive molecules. The structural framework of this compound incorporates a tert-butyl group and a 1-methyl-2-oxo-1,2-dihydropyridin-3-yl moiety, which contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a well-known substituent in organic chemistry, characterized by its steric bulk and stability. This feature often enhances the lipophilicity and metabolic stability of pharmaceutical compounds, making it a preferred choice in drug design. On the other hand, the 1-methyl-2-oxo-1,2-dihydropyridin-3-yl moiety is derived from dihydropyridine derivatives, which are known for their role in various pharmacological applications. Dihydropyridines have been extensively studied for their vasodilatory effects, calcium channel modulation, and anti-hypertensive properties. The incorporation of this moiety into the carbamate backbone suggests potential therapeutic applications in cardiovascular diseases and other related conditions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound tert-butyl N-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate has emerged as a promising candidate in this context. Its unique structural features make it an attractive scaffold for further derivatization and optimization. Researchers have been exploring its potential as a precursor in the synthesis of novel drugs targeting various diseases, including neurological disorders and chronic inflammatory conditions.

One of the most compelling aspects of this compound is its potential to serve as a key intermediate in the development of new pharmaceuticals. The carbamate functional group is particularly interesting because it can undergo various chemical transformations, allowing for the introduction of additional pharmacophores or modifications that enhance biological activity. For instance, carbamates have been shown to exhibit inhibitory effects on certain enzymes and receptors, making them valuable in the treatment of metabolic disorders and infectious diseases.

The 1-methyl-2-oxo-1,2-dihydropyridin-3-yl moiety further expands the possibilities for therapeutic intervention. Dihydropyridine derivatives are known for their ability to interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs that target particular disease pathways while minimizing off-target effects. The combination of these structural elements in tert-butyl N-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate suggests that it could be a versatile tool for drug discovery and development.

Recent studies have begun to explore the pharmacological profile of this compound. Initial investigations have shown that it exhibits promising biological activities in vitro and in vivo. For example, researchers have observed that derivatives of this compound demonstrate inhibitory effects on certain enzymes involved in inflammation and pain signaling. These findings are particularly intriguing given the high unmet medical needs associated with chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

Moreover, the steric hindrance provided by the tert-butyl group may contribute to improved pharmacokinetic properties compared to simpler carbamate derivatives. This could translate into longer half-lives and more sustained therapeutic effects, which are desirable attributes for any new drug candidate. Additionally, the lipophilicity imparted by this group may enhance membrane permeability, facilitating better absorption and distribution within the body.

The synthesis of tert-butyl N-[ ( 1 -methyl - 2 -oxo - 1 , 2 -dih ydro py ridin -3 - yl ) methyl ] carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the dihydropyridine core efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, leading to cleaner synthetic routes.

In conclusion,tert-butyl N-[ ( 1 -methyl - 2 -oxo - 1 , 2 -dih ydro py ridin -3 - yl ) methyl ] carbamate (CAS No: 1234616 -68 - 2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for further research and development into novel therapeutic agents. As our understanding of disease mechanisms continues to evolve,this compound stands out as a promising candidate for addressing some of today's most pressing medical challenges.